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Compound of Interest

Compound Name: 4-Nitrobiphenyl

CAS No.: 28984-85-2

Cat. No.: B7737356

Get Quote

Executive Summary
4-Nitrobiphenyl (4-NB) is a potent aromatic nitro compound classified as a confirmed

carcinogen and is specifically regulated by the Occupational Safety and Health Administration

(OSHA) under 29 CFR 1910.1003 ("13 Carcinogens"). Unlike general hazardous chemicals, 4-

NB requires the establishment of a "Regulated Area," strict access controls, and specialized

containment strategies.

This protocol outlines the mandatory operational standards for handling 4-NB. It prioritizes the

Hierarchy of Controls, placing elimination of exposure above reliance on Personal Protective

Equipment (PPE). Failure to adhere to these protocols can result in severe long-term health

consequences (bladder cancer risk) and regulatory non-compliance.

Hazard Profile & Regulatory Status[1][2][3][4]
Regulatory Classification

OSHA: Specifically Regulated Carcinogen (29 CFR 1910.1003).
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IARC: Group 3 (Not classifiable as to carcinogenicity to humans), however, it is structurally

related to 4-Aminobiphenyl (Group 1 Carcinogen) and metabolically converts to carcinogenic

intermediates. OSHA regulation supersedes IARC classification for workplace safety.

EPA (RCRA): Hazardous Waste (Toxic).

Physicochemical Hazards
Property Description Operational Implication

Physical State Crystalline Solid (Needles)

High risk of electrostatic

dispersion and dust

generation.

Solubility Low in water; High in organics
Skin absorption is enhanced

by solvents (DMSO, Acetone).

Vapor Pressure Low at room temp
Primary risk is particulate

inhalation and dermal contact.

Combustibility Combustible Solid

Avoid open flames; NO x

fumes released upon

decomposition.

Facility & Engineering Controls
The "Regulated Area" Concept: Per OSHA 1910.1003, any area where 4-NB is handled must

be designated a Regulated Area. Access is restricted to authorized personnel only.

Primary Containment (The "Box")
Preferred:Glovebox / Compounding Aseptic Containment Isolator (CACI) under negative

pressure. This eliminates the inhalation pathway.

Alternative:Class II, Type B2 Biological Safety Cabinet (BSC) or a Chemical Fume Hood with

a face velocity of 80–100 fpm.

Critical Note: If using a fume hood, a Powder Containment Balance Enclosure must be

used inside the hood for weighing to prevent turbulence from spreading dust.
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Secondary Containment
All work surfaces must be covered with absorbent, plastic-backed bench liners.

Use disposable containment trays for all transfer steps to capture potential spills.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with aromatic nitro compounds in

solution.

PPE Category Requirement Rationale

Hand Protection

Double Gloving Protocol:1.

Inner: Silver Shield®

(Laminate) or Viton®.2. Outer:

5-8 mil Nitrile (Disposable).

Laminate provides >480 min

breakthrough time against

aromatics. Nitrile provides

dexterity and protects the inner

glove.

Respiratory

PAPR (Powered Air Purifying

Respirator) with HEPA

cartridges OR Full-face P100

respirator.

Required if working outside a

glovebox. Surgical masks

provide zero protection against

carcinogens.

Body Protection
Tyvek® Coveralls (Disposable)

with elastic cuffs.

Prevents particulate

accumulation on street clothes.

Eye Protection
Chemical Goggles (Indirect

Vent).

Safety glasses are insufficient

for dust/vapor hazards.

Visual Workflow: Risk Assessment & Entry
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START: 4-Nitrobiphenyl Request

Check Facility Capabilities

Isolator/Glovebox Available?

Fume Hood + HEPA Filter?

No

Enter Regulated Area

Yes (Preferred)

STOP: Procedure Prohibited

No

Don PPE:
Tyvek Suit + Laminate Gloves + P100/PAPR

Yes (High Risk Mode)

Click to download full resolution via product page

Figure 1: Decision logic for facility suitability and PPE selection prior to handling 4-
Nitrobiphenyl.

Operational Protocol: Handling & Weighing
Step 1: Preparation

Verify the Regulated Area signage is visible.

Place a waste disposal bag (thick-walled, hazardous waste labeled) inside the containment

device (Hood/Glovebox).
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Pre-wet a lint-free wipe with a compatible solvent (e.g., Ethanol) and place it in the hood for

immediate spill cleanup.

Step 2: Weighing (The Critical Step)
Static Control: 4-NB crystals are prone to static. Use an anti-static gun or ionizer bar if

available.

Technique:

Open the stock container only inside the containment device.

Use a disposable spatula. Never reuse spatulas.

Weigh directly into a tared vial.

Cap the vial immediately after weighing.

Wipe the exterior of the vial with the pre-wetted solvent wipe before removing it from the

balance.

Step 3: Solubilization
If dissolving 4-NB, add solvent slowly.

Warning: Once in solution (e.g., DMSO, Acetone), the permeation rate through gloves

increases drastically. Treat the solution with higher caution than the solid.

Step 4: Decontamination[5]
Physical Removal: Wipe surfaces with a soapy water solution (surfactant lifts particulates).

Chemical Removal: Follow with an Acetone or Ethanol wipe to solubilize and remove organic

residues.

Final Clean: Wipe with water to remove solvent residue.

Disposal: All wipes must go into the solid hazardous waste stream.
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Waste Disposal & Management
Core Directive:Incineration is the only acceptable disposal method. Do not attempt chemical

deactivation (e.g., oxidation) in the lab unless you have a validated specific SOP, as partial

degradation can yield 4-Aminobiphenyl (a more potent carcinogen).

Waste Segregation
Solid Waste: Contaminated gloves, wipes, spatulas, and weighing boats.

Container: Double-bagged in clear polyethylene bags, then placed in a rigid fiber drum or

bucket.

Liquid Waste: Stock solutions or reaction mixtures.

Container: Glass or HDPE carboy.

Labeling: Must explicitly state "CONTAINS 4-NITROBIPHENYL - CANCER SUSPECT

AGENT."

Disposal Decision Tree

Waste Generation Waste Type?

Solids (Wipes/PPE)

Liquids (Solutions)

Double Bag -> Rigid Container

Compatible Carboy (Glass/HDPE)

Label: OSHA CARCINOGEN Ship for High-Temp Incineration

Click to download full resolution via product page

Figure 2: Waste segregation and disposal workflow ensuring compliance with RCRA and OSHA

standards.

Emergency Response Procedures
Spills[3]
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Evacuate: Clear the immediate area. Allow dust to settle for 30 minutes if outside

containment.

PPE: Don full PPE (PAPR/Tyvek) before re-entering.

Containment:

Powder: Cover with wet paper towels (water or ethanol) to prevent dust dispersion. Do

NOT dry sweep. Use a HEPA vacuum if available.

Liquid: Absorb with vermiculite or chem-pads.

Clean: Wipe area 3x with soap/water and solvent.

Exposure
Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use hot water

(opens pores) or abrasive scrubbing.

Eye Contact: Flush for 15 minutes at an eyewash station.[2] Seek immediate medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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